Cas no 1830125-03-5 (1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 1830125-03-5
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 5843495
• PubChem ID: 126794340
• Update Time: 2025-06-23

1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6504343
• SCHEMBL21185308
• 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid
• 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydroindole-3-carboxylic acid
• 1830125-03-5

• Inchi： 1S/C19H14N2O4/c22-18(15-10-17(25-20-15)12-6-2-1-3-7-12)21-11-14(19(23)24)13-8-4-5-9-16(13)21/h1-10,14H,11H2,(H,23,24)
• InChI Key： DTRJKRSGVGIZSK-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N(C(C2C=C(C3C=CC=CC=3)ON=2)=O)C1)=O

Computed Properties

• Exact Mass: 334.09535693g/mol
• Monoisotopic Mass: 334.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid

Introduction to 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 1830125-03-5)

1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 1830125-03-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research findings.

The chemical structure of 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid is composed of an indole core linked to a phenyl-substituted oxazole moiety through a carbonyl group. The indole ring is a common scaffold in many biologically active molecules due to its ability to interact with various biological targets. The oxazole ring, particularly when substituted with a phenyl group, adds additional complexity and potential for specific interactions with biological systems.

The synthesis of 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid typically involves multi-step reactions. One common approach is the coupling of an indole derivative with an oxazole carboxylic acid or its activated form. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, the use of transition-metal catalysts and microwave-assisted reactions has significantly improved the yield and purity of the final product.

In terms of biological properties, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. Studies have shown that this compound can selectively inhibit certain kinases involved in cancer progression, making it a promising lead for the development of anti-cancer drugs.

Beyond its kinase inhibitory activity, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid have also been evaluated in animal models. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to further assess the safety and efficacy of 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focusing on evaluating its efficacy in specific patient populations with cancer or inflammatory diseases.

In addition to its therapeutic applications, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has also been used as a tool compound in basic research to study the mechanisms underlying various biological processes. Its ability to selectively modulate specific targets makes it a valuable tool for elucidating the roles of these targets in disease pathogenesis.

The future prospects for 1-(5-phenyl-1,2-oaxzole--carbonyl)-2,-dihydro-H-indole--carboxylic acid are promising. Continued research efforts are focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery and bioavailability.

In conclusion, 1-(5--phenyl--oxazole--carbonyl)--dihydro-H-indole--carboxylic acid (CAS No. 80) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and biological activities make it an exciting candidate for further development in the pharmaceutical industry.